Cas no 2680776-66-1 (benzyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate)

• Product Name: benzyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate
• CAS No: 2680776-66-1
• MF: C₁₅H₁₁BrF₃NO₃
• MW: 390.151953935623
• CID: 5623426
• PubChem ID: 165926006
• Update Time: 2025-05-25

benzyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[5-bromo-2-hydroxy-3-(trifluoromethyl)phenyl]carbamate
• EN300-28302578
• 2680776-66-1
• benzyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate

• Inchi： 1S/C15H11BrF3NO3/c16-10-6-11(15(17,18)19)13(21)12(7-10)20-14(22)23-8-9-4-2-1-3-5-9/h1-7,21H,8H2,(H,20,22)
• InChI Key： AMTXTQZTWMSAFP-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=C(C(=C1)NC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 388.98744g/mol
• Monoisotopic Mass: 388.98744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate

Introduction to Benzyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate (CAS No. 2680776-66-1)

Benzyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate, with the CAS number 2680776-66-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex aromatic structure and functional groups, exhibits a unique set of chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of Benzyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate consists of a benzyl carbamate moiety attached to a phenyl ring substituted with a bromine atom at the 5-position, a hydroxyl group at the 2-position, and a trifluoromethyl group at the 3-position. This arrangement of substituents imparts distinct reactivity and selectivity, which are highly advantageous in synthetic chemistry. The presence of the trifluoromethyl group, in particular, is known to enhance the metabolic stability and lipophilicity of drug candidates, making it a popular choice for medicinal chemists.

In recent years, there has been a surge in research focused on the development of new pharmaceuticals with enhanced efficacy and reduced side effects. Compounds like Benzyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate are being explored for their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The unique structural features of this compound make it a promising scaffold for designing molecules that can interact selectively with biological targets.

One of the most compelling aspects of Benzyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate is its versatility in synthetic transformations. The combination of bromine and hydroxyl groups provides multiple sites for functionalization, allowing chemists to modify the molecule in various ways to tailor its biological activity. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce new aryl or vinyl groups, while nucleophilic substitution reactions can be used to replace the bromine atom with other functional groups. These synthetic strategies have enabled the rapid development of libraries of derivatives for high-throughput screening.

The pharmaceutical industry has been particularly interested in exploring the potential of Benzyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate as a precursor for drug candidates. Several studies have demonstrated its utility in generating novel compounds with anti-inflammatory, antiviral, and anticancer properties. For example, derivatives of this compound have shown promising results in inhibiting enzymes involved in cancer cell proliferation and angiogenesis. The trifluoromethyl group, in particular, has been shown to improve binding affinity to biological targets by increasing lipophilicity and reducing metabolic degradation.

The synthesis of Benzyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of a brominated phenol derivative, which is then coupled with a trifluoromethylated benzene ring through electrophilic aromatic substitution or metal-catalyzed coupling reactions. The final step involves carbamoylation using benzoyl chloride or an equivalent reagent to introduce the carbamate group at the nitrogen position.

Recent advancements in synthetic methodologies have further streamlined the production of Benzyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate. Transition-metal-catalyzed reactions, such as Suzuki-Miyaura and Heck couplings, have enabled more efficient and selective constructions of complex aromatic structures. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. These innovations are not only improving the efficiency of producing this compound but also aligning with global efforts to promote environmentally friendly chemical synthesis.

The biological activity of Benzyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate has been extensively studied in vitro and in vivo. Preclinical trials have shown that certain derivatives exhibit potent inhibitory effects on target enzymes and receptors relevant to various diseases. For instance, some analogs have demonstrated significant anti-inflammatory activity by modulating cytokine production and reducing inflammatory mediator release. Similarly, anticancer studies have revealed that these compounds can induce apoptosis in tumor cells by disrupting critical signaling pathways.

The development of new drugs is often hindered by challenges such as poor solubility, low bioavailability, and rapid metabolic clearance. However, modifications to the structure of Benzyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate can help overcome these issues. By incorporating additional functional groups or optimizing stereochemistry, chemists can enhance solubility and improve pharmacokinetic profiles. For example, replacing hydrophobic substituents with polar groups can increase water solubility while maintaining biological activity.

The future prospects for Benzyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate are promising as ongoing research continues to uncover new applications and synthetic strategies. With advancements in computational chemistry and high-throughput screening technologies, it is anticipated that more derivatives will be identified with improved therapeutic potential. Additionally, collaborations between academia and industry are likely to accelerate the translation of laboratory discoveries into clinical candidates.

In conclusion, Benzyl N-5-bromo-2-hydroxy-3-(trifluoromethyl)phenylcarbamate (CAS No. 2680776-66-1) is a versatile and valuable compound in pharmaceutical research. Its unique structural features offer numerous opportunities for synthetic modification and biological exploration. As research progresses，this compound is expected to play an increasingly important role in the discovery and development of novel therapeutic agents for treating various human diseases.